Cas no 620934-98-7 (2-3-(4-Chloro-2-Methylphenoxymethyl)-1h-1,2,4-Triazol-5-YlPyridine)

2-3-(4-Chloro-2-Methylphenoxymethyl)-1H-1,2,4-Triazol-5-YlPyridine is a heterocyclic compound featuring a pyridine core linked to a 1,2,4-triazole moiety via a phenoxymethyl bridge. The presence of a chloro and methyl substituent on the phenyl ring enhances its structural specificity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. Its triazole-pyridine hybrid structure contributes to potential biological activity, particularly in fungicidal or herbicidal applications. The compound exhibits stability under standard conditions and demonstrates compatibility with further functionalization, allowing for derivatization in targeted research. Its well-defined molecular architecture supports precise reactivity in synthetic pathways, making it a useful building block for specialized chemical development.
2-3-(4-Chloro-2-Methylphenoxymethyl)-1h-1,2,4-Triazol-5-YlPyridine structure
620934-98-7 structure
Product Name:2-3-(4-Chloro-2-Methylphenoxymethyl)-1h-1,2,4-Triazol-5-YlPyridine
CAS No:620934-98-7
MF:C15H13ClN4O
MW:300.742921590805
CID:3110702
PubChem ID:4730474
Update Time:2025-10-29

2-3-(4-Chloro-2-Methylphenoxymethyl)-1h-1,2,4-Triazol-5-YlPyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(4-chloro-2-methylphenoxymethyl)-1H-1,2,4-triazol-5-yl]pyridine
    • 2-[5-(4-chloro-2-methylphenoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine
    • CHEMBL4563796
    • AT-057/42344746
    • 2-[5-[(4-chloro-2-methylphenoxy)methyl]-1H-1,2,4-triazol-3-yl]pyridine
    • 2-{3-[(4-chloro-2-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine
    • 4-chloro-2-methylphenyl [5-(2-pyridinyl)-1H-1,2,4-triazol-3-yl]methyl ether
    • 620934-98-7
    • EN300-132865
    • AKOS001207066
    • Z57339400
    • VZA93498
    • 2-3-(4-Chloro-2-Methylphenoxymethyl)-1h-1,2,4-Triazol-5-YlPyridine
    • Inchi: 1S/C15H13ClN4O/c1-10-8-11(16)5-6-13(10)21-9-14-18-15(20-19-14)12-4-2-3-7-17-12/h2-8H,9H2,1H3,(H,18,19,20)
    • InChI Key: DOUOQWGSGYNPQN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OCC1=NC(C2C=CC=CN=2)=NN1

Computed Properties

  • Exact Mass: 300.0777887Da
  • Monoisotopic Mass: 300.0777887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.7Ų

2-3-(4-Chloro-2-Methylphenoxymethyl)-1h-1,2,4-Triazol-5-YlPyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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